Cas no 24365-37-5 (Cholesteryl Heptadecanoate)

• Product Name: Cholesteryl Heptadecanoate
• CAS No: 24365-37-5
• MF: C₄₄H₇₈O₂
• MW: 639.088934421539
• MDL: MFCD00056438
• CID: 240592
• PubChem ID: 125308844
• Update Time: 2025-05-20

Cholesteryl Heptadecanoate Chemical and Physical Properties

Names and Identifiers

• Cholest-5-en-3-ol (3b)-, 3-heptadecanoate
• Cholesterol Margarate
• [(3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] heptadecanoate
• CHOLESTERYL HEPTADECANOATE
• 5-Cholesten-3
• A-ol 3-heptadecanoate
• Cholesterol Heptadecanoate
• Cholesterylheptadecanoat
• Heptadecanoic Acid Cholesterol Ester
• Margaric Acid Cholesterol Ester
• 110864
• cholesteryl heptadecanoate; 110864
• 17:0 Cholesteryl ester
• (3beta)-cholest-5-en-3-yl heptadecanoate
• CE(17:0)
• PPQNZVDOBYGOLY-BFGJSWSOSA-N
• CHOLESTERYLHEPTADECANOATE
• D95350
• cholest-5-en-3beta-yl heptadecanoate
• 24365-37-5
• Q27157681
• CS-0133981
• HY-131389
• (3S,8S,9S,10R,13R,14S,17R)-10,13-Dimethyl-17-((R)-6-methylheptan-2-yl)-2,3,4,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-yl heptadecanoate
• AS-75301
• SCHEMBL1367882
• 17-(1,5-Dimethylhexyl)-10,13-dimethyl-2,3,4,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-yl heptadecanoate #
• 5-Cholesten-3beta-ol 3-heptadecanoate
• CHEBI:84326
• A877953
• [(3S, 8S, 9S, 10R, 13R, 14S, 17R)-10, 13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2, 3, 4, 7, 8, 9, 11, 12, 14, 15, 16, 17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] heptadecanoate
• (1R,3aS,3bS,7S,9aR,9bS,11aR)-9a,11a-dimethyl-1-[(2R)-6-methylheptan-2-yl]-1H,2H,3H,3aH,3bH,4H,6H,7H,8H,9H,9aH,9bH,10H,11H,11aH-cyclopenta[a]phenanthren-7-yl heptadecanoate
• DTXSID30555538
• 3beta-Hydroxy-5-cholestene 3-heptadecanoate
• AKOS027320946
• MFCD00056438
• Cholesteryl Heptadecanoate

• MDL： MFCD00056438
• Inchi： 1S/C44H78O2/c1-7-8-9-10-11-12-13-14-15-16-17-18-19-20-24-42(45)46-37-29-31-43(5)36(33-37)25-26-38-40-28-27-39(35(4)23-21-22-34(2)3)44(40,6)32-30-41(38)43/h25,34-35,37-41H,7-24,26-33H2,1-6H3/t35-,37+,38+,39-,40+,41+,43+,44-/m1/s1
• InChI Key： PPQNZVDOBYGOLY-BFGJSWSOSA-N
• SMILES： O(C(CCCCCCCCCCCCCCCC)=O)[C@H]1CC[C@@]2(C)C(C1)=CC[C@@H]1[C@@H]2CC[C@]2(C)[C@@H]([C@H](C)CCCC(C)C)CC[C@H]21

Computed Properties

• Exact Mass: 638.60000
• Monoisotopic Mass: 638.60018173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 46
• Rotatable Bond Count: 22
• Complexity: 919
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 17

Experimental Properties

• Color/Form: Not determined
• Density: 1.0±0.1 g/cm3
• Melting Point: 76.0 to 82.0 deg-C
• Boiling Point: 661.7±34.0 °C at 760 mmHg
• Flash Point: 354.2±13.2 °C
• PSA: 26.30000
• LogP: 13.81100
• Solubility: Not determined
• Color/Form: 1 mg/mL (700186M-1mg)
• Vapor Pressure: 0.0±2.0 mmHg at 25°C

Cholesteryl Heptadecanoate Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P108
• Hazardous Material transportation number：UN 1593 6.1 / PGIII
• WGK Germany：3
• Safety Instruction： H303+H313+H110
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholesteryl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid esters Cholesteryl esters

Additional information on Cholesteryl Heptadecanoate

Recent Advances in the Study of Cholesteryl Heptadecanoate (24365-37-5): Implications for Biomedical Applications

Cholesteryl heptadecanoate (CAS: 24365-37-5) is a cholesterol ester that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique physicochemical properties and potential biomedical applications. Recent studies have explored its role in lipid metabolism, drug delivery systems, and as a biomarker for various diseases. This research brief synthesizes the latest findings on cholesteryl heptadecanoate, highlighting its significance in advancing our understanding of lipid-related disorders and therapeutic innovations.

One of the key areas of investigation has been the compound's role in lipid metabolism. A 2023 study published in the *Journal of Lipid Research* demonstrated that cholesteryl heptadecanoate can modulate the activity of key enzymes involved in cholesterol esterification, such as acyl-CoA cholesterol acyltransferase (ACAT). This modulation has implications for the treatment of atherosclerosis, as excessive cholesterol ester accumulation is a hallmark of the disease. The study utilized advanced mass spectrometry techniques to quantify cholesteryl heptadecanoate levels in human plasma, revealing a correlation between elevated levels and early-stage cardiovascular disease.

In the realm of drug delivery, cholesteryl heptadecanoate has been investigated as a component of lipid-based nanoparticles. A recent *Nature Communications* article (2024) reported the development of a novel nanoformulation incorporating cholesteryl heptadecanoate, which exhibited enhanced stability and targeted delivery of hydrophobic drugs to tumor sites. The researchers attributed this improvement to the compound's ability to integrate seamlessly into lipid bilayers, thereby reducing particle aggregation and improving circulation time. These findings open new avenues for the design of more efficient cancer therapeutics.

Furthermore, cholesteryl heptadecanoate has emerged as a potential biomarker for metabolic disorders. A multi-center clinical study published in *Metabolomics* (2023) identified distinct patterns of cholesteryl heptadecanoate in patients with type 2 diabetes and non-alcoholic fatty liver disease (NAFLD). The study leveraged machine learning algorithms to analyze lipidomic data, suggesting that cholesteryl heptadecanoate could serve as a diagnostic marker for early detection of these conditions. This discovery underscores the compound's utility in precision medicine and personalized healthcare strategies.

Despite these promising developments, challenges remain in the widespread application of cholesteryl heptadecanoate. For instance, its synthetic scalability and long-term stability in formulations require further optimization. Additionally, more extensive clinical trials are needed to validate its efficacy and safety as a therapeutic agent or diagnostic tool. Nevertheless, the current body of research highlights the compound's versatility and potential to address unmet medical needs in lipid-related pathologies.

In conclusion, cholesteryl heptadecanoate (24365-37-5) represents a compelling area of study in chemical biology and pharmaceutical sciences. Its multifaceted roles—from modulating lipid metabolism to enabling advanced drug delivery systems—position it as a valuable candidate for future biomedical innovations. Continued research efforts will be essential to fully unlock its potential and translate laboratory findings into clinical applications.